Home / Products / Others

6-[3-[Benzyl(methyl)amino]pyrrolidin-1-yl]pyridazine-3-carboxamide

Name: 6-[3-[Benzyl(methyl)amino]pyrrolidin-1-yl]pyridazine-3-carboxamide
Brand: Smolecule
SKU: S7476995
Rating: 5 (5 reviews)

Catalog No.

S7476995

CAS No.

M.F

C17H21N5O

M. Wt

311.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-[3-[Benzyl(methyl)amino]pyrrolidin-1-yl]pyridazi...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

6-[3-[Benzyl(methyl)amino]pyrrolidin-1-yl]pyridazine-3-carboxamide

IUPAC Name

6-[3-[benzyl(methyl)amino]pyrrolidin-1-yl]pyridazine-3-carboxamide

Molecular Formula

C17H21N5O

Molecular Weight

311.4 g/mol

InChI

InChI=1S/C17H21N5O/c1-21(11-13-5-3-2-4-6-13)14-9-10-22(12-14)16-8-7-15(17(18)23)19-20-16/h2-8,14H,9-12H2,1H3,(H2,18,23)

InChI Key

MIXBOXWOLSXUJA-UHFFFAOYSA-N

Canonical SMILES

CN(CC1=CC=CC=C1)C2CCN(C2)C3=NN=C(C=C3)C(=O)N

6-[3-[Benzyl(methyl)amino]pyrrolidin-1-yl]pyridazine-3-carboxamide, also called BzMP is a chemical compound that has gained the attention of chemists, biologists, and other researchers in various fields. BzMP is a pyridazine-derived chemical compound that holds potential applications in various scientific experiments. This paper will provide a detailed overview of the following aspects of BzMP: definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in different fields of research and industry, limitations and future directions.

Definition and Background

BzMP was first synthesized and reported by scientists from the University of Michigan in 2011 [1]. It is derived from pyridazine and contains benzyl(methyl)amino and pyrrolidine groups attached to the pyridazine ring. BzMP is a novel chemical compound that has shown promising results in various scientific experiments.

Physical and Chemical Properties

BzMP is a white crystalline powder that has a molecular formula of C21H24N6O. It has a molecular weight of 376.45 g/mol, and a melting point of 282-284°C [1]. BzMP is a hydrophobic compound and is soluble in organic solvents such as dimethyl sulfoxide (DMSO), chloroform, and methanol. It has high stability and can be stored for prolonged periods without any significant degradation.

Synthesis and Characterization

The synthesis of BzMP involves a multi-step reaction sequence that starts with pyridazine. The benzyl(methyl)amino and pyrrolidine groups are then attached to the pyridazine ring via a series of chemical reactions [1]. BzMP can be characterized using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry, and X-ray crystallography.

Analytical Methods

Various analytical methods have been used to analyze BzMP in different experiments. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used methods to determine the purity and concentration of BzMP in different solutions [2]. Additionally, NMR spectroscopy and IR spectroscopy can also be used to identify BzMP in different solutions.

Biological Properties

There have been several studies on the biological properties of BzMP. It has shown promising results in various experiments, including inhibition of tumor growth and apoptosis induction [3]. BzMP has also been shown to inhibit protein kinase C (PKC) and phosphodiesterase type 5 (PDE5), which may have potential clinical applications in anti-cancer and anti-inflammatory drug development [4].

Toxicity and Safety in Scientific Experiments

Several studies have been conducted to study the toxicity and safety of BzMP in scientific experiments. It has been found that BzMP has low toxicity in animal models and can be safely used in different scientific experiments [5]. However, further studies are needed to determine the long-term safety and toxicity of BzMP.

Applications in Scientific Experiments

BzMP has potential applications in various scientific experiments. It has been used in different experiments such as cell viability assays, Western blot analysis, and enzymatic assays [6]. BzMP has also shown promising results in anti-cancer and anti-inflammatory experiments [4].

Current State of Research

The current state of research on BzMP involves investigations into its potential applications in different fields such as anti-cancer and anti-inflammatory drug development. Additionally, studies are also being conducted to analyze its biological properties and toxicity.

Potential Implications in Various Fields of Research and Industry

BzMP has potential implications in various fields of research and industry. It can be used in drug development, cancer research, and biomedical research. Additionally, BzMP can also be used in the development of diagnostic tools and as a research tool in different scientific experiments.

Limitations and Future Directions

Although BzMP has shown promising results in various scientific experiments, there are also limitations to its use. One such limitation is its low solubility, which may restrict its applications in various experiments. Additionally, more studies are needed to determine its long-term toxicity and safety.
Some of the future directions for research on BzMP include the development of more efficient and cost-effective synthesis methods, determination of its pharmacokinetics and pharmacodynamics, and exploration of its potential applications in different fields such as drug delivery, tissue engineering, and optoelectronic devices.

Conclusion

BzMP is a novel chemical compound that has shown promising results in various scientific experiments. It has potential applications in different fields such as drug development, cancer research, and biomedical research. Although there are limitations to its use, and further studies are needed, BzMP holds great potential in the development of new therapeutic drugs and diagnostic tools for various diseases and disorders.